molecular formula C18H26N2O3 B8398030 4-(2-Oxo-2-p-tolyl-ethyl)-piperazine-1-carboxylic acid tert-butyl ester CAS No. 877858-50-9

4-(2-Oxo-2-p-tolyl-ethyl)-piperazine-1-carboxylic acid tert-butyl ester

Cat. No.: B8398030
CAS No.: 877858-50-9
M. Wt: 318.4 g/mol
InChI Key: MCYQLPBIUMQXBV-UHFFFAOYSA-N
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Description

4-(2-Oxo-2-p-tolyl-ethyl)-piperazine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C18H26N2O3 and its molecular weight is 318.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

877858-50-9

Molecular Formula

C18H26N2O3

Molecular Weight

318.4 g/mol

IUPAC Name

tert-butyl 4-[2-(4-methylphenyl)-2-oxoethyl]piperazine-1-carboxylate

InChI

InChI=1S/C18H26N2O3/c1-14-5-7-15(8-6-14)16(21)13-19-9-11-20(12-10-19)17(22)23-18(2,3)4/h5-8H,9-13H2,1-4H3

InChI Key

MCYQLPBIUMQXBV-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C(=O)CN2CCN(CC2)C(=O)OC(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Bromo-4-methylacetophenone (572 mg, 2.68 mmol) was added to a solution of piperazine-1-carboxylic acid tert-butyl ester (500 mg, 2.68 mmol) in dichloromethane (5 ml) and triethylamine (0.45 ml, 3.22 mmol). The mixture was stirred for 3 days at room temperature and solvents were removed in vacuo. The residue was purified by flash chromatography on silica gel (eluant; 40% hexane:60% EtOAc) to yield the title compound (661 mg, 77%).
Quantity
572 mg
Type
reactant
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
0.45 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Yield
77%

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